Ethyl 5-oxo-1-pyrrolidin-3-ylpyrrolidine-3-carboxylate

• IUPAC Name: ethyl 5-oxo-1-pyrrolidin-3-ylpyrrolidine-3-carboxylate
• InChI: InChI=1S/C11H18N2O3/c1-2-16-11(15)8-5-10(14)13(7-8)9-3-4-12-6-9/h8-9,12H,2-7H2,1H3
• InChI Key: BBUNLONOXGQUMG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(=O)N(C1)C2CCNC2
• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol

Description

Ethyl 5-oxo-1-pyrrolidin-3-ylpyrrolidine-3-carboxylate is a compound that contains a pyrrolidine ring. Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to obtain compounds for the treatment of human diseases. The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be planned on the basis of two synthetic strategies: ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings. For example, ethyl 5-chloro-4-(4-nitropyrrolidin-3-yl)pyrrole-3-carboxylates were obtained by the condensation of ethyl 5-chloro-4-formylpyrrole-3-carboxylates with nitromethane. Their subsequent [3+2] cycloaddition to N-methylazomethine ylide generated ethyl 5-chloro-4-(4-nitropyrrolidin-3-yl)pyrrole-3-carboxylates.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring. One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons. The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.